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Compound of Interest

Compound Name: (+)-Biotin-PEG10-OH

Cat. No.: B10819903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and applications of

(+)-Biotin-PEG10-OH, a heterobifunctional linker molecule widely utilized in biomedical

research and drug development. This document summarizes its solubility profile, outlines a

general experimental workflow for its application, and provides structural and procedural

visualizations.

Core Properties of (+)-Biotin-PEG10-OH
(+)-Biotin-PEG10-OH is a molecule that combines the high-affinity binding of biotin to avidin

and streptavidin with a 10-unit polyethylene glycol (PEG) spacer, terminating in a hydroxyl

group. The PEG linker enhances the water solubility and flexibility of the biotin moiety, making it

an ideal tool for various bioconjugation applications.[1][2]

Solubility Data
While specific quantitative solubility data for (+)-Biotin-PEG10-OH is not readily available in

public literature, the general solubility characteristics of Biotin-PEG compounds are well-

established. The hydrophilic nature of the PEG chain significantly influences its solubility

profile.[3]

Table 1: Qualitative Solubility of Biotin-PEG Compounds
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Solvent Classification Solvent Examples Solubility

Aqueous Water, Aqueous Buffers Soluble[1][4][5]

Polar Aprotic DMSO, DMF Soluble[1][4][5]

Chlorinated
Chloroform, Methylene

Chloride
Soluble[1][4][5]

Polar Protic
Alcohols (e.g., Ethanol,

Methanol)
Limited Solubility[1][4]

Non-Polar Toluene Limited Solubility[1][4]

Ethereal Ether Not Soluble[4][5]

Experimental Protocols
Detailed experimental protocols are highly dependent on the specific application. However, a

general workflow for the biotinylation of a protein followed by its purification is outlined below.

General Workflow: Protein Biotinylation and Affinity
Purification
This workflow describes the steps to label a target protein with (+)-Biotin-PEG10-OH and

subsequently purify it using streptavidin-coated beads.

Preparation

Biotinylation Reaction Purification

1. Dissolve (+)-Biotin-PEG10-OH
in an appropriate solvent

(e.g., DMSO or DMF)

3. Activate the hydroxyl group of
Biotin-PEG10-OH (if required for

conjugation chemistry)

2. Prepare target protein
in a suitable buffer

(e.g., PBS)

4. Mix activated Biotin-PEG10-OH
with the target protein solution

5. Incubate the reaction mixture
(e.g., 1-2 hours at room temperature

or 4°C overnight)

6. Remove excess, unreacted
Biotin-PEG linker (e.g., dialysis

or size-exclusion chromatography)

7. Add streptavidin-coated beads
to the biotinylated protein solution

8. Incubate to allow binding of
biotinylated protein to beads

9. Wash beads to remove
non-specifically bound proteins

10. Elute the biotinylated protein
from the beads (e.g., using a

competitive biotin solution or by
changing buffer conditions)
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Click to download full resolution via product page

A generalized workflow for protein biotinylation and purification.

Visualizations
Molecular Structure of (+)-Biotin-PEG10-OH
The structure below illustrates the key components of the (+)-Biotin-PEG10-OH molecule.
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Key functional components of the (+)-Biotin-PEG10-OH molecule.

Biotin-Streptavidin Interaction Pathway
The high-affinity interaction between biotin and streptavidin is fundamental to many

applications of (+)-Biotin-PEG10-OH. This interaction is utilized for detection, immobilization,

and purification purposes.
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The interaction pathway between a biotinylated molecule and streptavidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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